Cas no 2138249-68-8 (2,5-Dichloro-4-(1-ethoxyethenyl)phenol)

• Product Name: 2,5-Dichloro-4-(1-ethoxyethenyl)phenol
• CAS No: 2138249-68-8
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5829133
• PubChem ID: 165469710
• Update Time: 2025-06-08

2,5-Dichloro-4-(1-ethoxyethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-(1-ethoxyethenyl)phenol
• 2138249-68-8
• EN300-803224
• 2,5-Dichloro-4-(1-ethoxyethenyl)phenol

• Inchi： 1S/C10H10Cl2O2/c1-3-14-6(2)7-4-9(12)10(13)5-8(7)11/h4-5,13H,2-3H2,1H3
• InChI Key： VXGLDCAGCHOTEV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=C)OCC)Cl)O

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,5-Dichloro-4-(1-ethoxyethenyl)phenol

2,5-Dichloro-4-(1-ethoxyethenyl)phenol: A Comprehensive Overview

2,5-Dichloro-4-(1-ethoxyethenyl)phenol (CAS No. 2138249-68-8) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenol ring substituted with two chlorine atoms and a vinyl ether group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 2,5-dichloro-4-(1-ethoxyethenyl)phenol is particularly interesting due to the combination of electron-withdrawing and electron-donating groups. The two chlorine atoms at the 2 and 5 positions of the phenol ring create a strong electron-withdrawing effect, while the vinyl ether group at the 4 position introduces an electron-donating influence. This balance of electronic effects can lead to unique reactivity in chemical reactions, as highlighted in recent studies by researchers in the field of heterocyclic chemistry.

One of the most notable applications of 2,5-dichloro-4-(1-ethoxyethenyl)phenol is its use as an intermediate in the synthesis of more complex organic molecules. For instance, it has been employed in the construction of bioactive compounds with potential pharmacological applications. Recent research has demonstrated its utility in the synthesis of anti-inflammatory agents and antioxidants, which are critical areas in drug development.

In addition to its role in drug discovery, 2,5-dichloro-4-(1-ethoxyethenyl)phenol has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These studies have shown promising results, particularly in asymmetric catalysis, where enantioselective reactions are highly desired.

The synthesis of 2,5-dichloro-4-(1-ethoxyethenyl)phenol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a phenol derivative followed by alkylation to introduce the vinyl ether group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 2,5-dichloro-4-(1-ethoxyethenyl)phenol is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific microbial conditions, suggesting that it may not pose significant long-term risks if properly managed.

In conclusion, 2,5-dichloro-4-(1-ethoxyethenyl)phenol (CAS No. 2138249-68-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research. As new studies emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.